Cas no 578-46-1 (5-Methyl-2-nitroaniline)
5-Methyl-2-nitroaniline structure
Product Name:5-Methyl-2-nitroaniline
CAS No:578-46-1
MF:C7H8N2O2
MW:152.150621414185
MDL:MFCD00007814
CID:82562
PubChem ID:24855829
Update Time:2025-09-20
5-Methyl-2-nitroaniline Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-4-nitrotoluene
- 6-Nitro-m-toluidine
- 5-Methyl-2-nitrophenylamine
- 5-Methyl-2-nitroaniline
- Benzenamine, 5-methyl-2-nitro-
- m-Toluidine, 6-nitro-
- 5-Methyl-o-nitroaniline
- Benzenamine, 3-methyl-6-nitro-
- 5-Methyl-2-nitro-phenylamine
- IGDYNWKWXUCIJB-UHFFFAOYSA-N
- YY17U389O6
- NSC28586
- 6-Nitro-m-toluidin
- DSSTox_CID_5634
- 5-methyl-2-nitro-aniline
- DSSTox_RID_77861
- DSSTox_GSID_25634
- 3-Met
- AC-24836
- NSC404025
- MFCD00007814
- DTXCID205634
- 5-Methyl-2-nitroaniline, 95%
- CAS-578-46-1
- Z1664380848
- BRN 2691416
- CHEMBL278016
- NSC-28586
- SB76055
- NCGC00257887-01
- Q27294773
- EINECS 209-423-7
- 4-12-00-01861 (Beilstein Handbook Reference)
- Tox21_200333
- NSC 28586
- 578-46-1
- SCHEMBL138990
- A19647
- NCGC00091413-01
- DTXSID2025634
- DS-12741
- CCG-302546
- NS00033800
- (5-methyl-2-nitro-phenyl)-amine
- SY025679
- AMY7298
- BDBM50065372
- NSC-404025
- UNII-YY17U389O6
- FT-0620611
- W-105437
- AKOS009159261
- EN300-85317
- NCGC00091413-02
- CS-W010956
- 3-Methyl-6-nitro-benzenamin
- DB-013396
- aniline, 5-methyl-2-nitro-
-
- MDL： MFCD00007814
- Inchi： 1S/C7H8N2O2/c1-5-2-3-7(9(10)11)6(8)4-5/h2-4H,8H2,1H3
- InChI Key： IGDYNWKWXUCIJB-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(C)=CC=1N)=O
- BRN： 2691416
Computed Properties
- Exact Mass: 152.05900
- Monoisotopic Mass: 152.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 71.8
Experimental Properties
- Density: 1.269
- Melting Point: 110-111 °C (lit.)
- Boiling Point: 312.4 °C at 760 mmHg
- Flash Point: 142.8 °C
- Refractive Index: 1.615
- PSA: 71.84000
- LogP: 2.58980
5-Methyl-2-nitroaniline Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301-H311-H331-H373-H411
- Warning Statement： P261-P273-P280-P301 + P310-P311
- Hazardous Material transportation number：UN 2660 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 23/24/25-33-51/53
- Safety Instruction： S28-S36/37-S45-S61
- RTECS：XU8060000
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R23/24/25; R33; R51/53
- HazardClass：6.1
- PackingGroup：III
5-Methyl-2-nitroaniline Customs Data
- HS CODE：2921430090
- Customs Data：
China Customs Code:
2921430090Overview:
2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union
Summary:
HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
5-Methyl-2-nitroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W136670-1g |
5-Methyl-2-nitroaniline |
578-46-1 | 96% | 1g |
¥48.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W136670-10g |
5-Methyl-2-nitroaniline |
578-46-1 | 96% | 10g |
¥260.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W136670-25g |
5-Methyl-2-nitroaniline |
578-46-1 | 96% | 25g |
¥495.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W136670-5g |
5-Methyl-2-nitroaniline |
578-46-1 | 96% | 5g |
¥157.90 | 2023-08-31 | |
| Fluorochem | 092959-1g |
3-Amino-4-nitrotoluene |
578-46-1 | 95% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 092959-10g |
3-Amino-4-nitrotoluene |
578-46-1 | 95% | 10g |
￡37.00 | 2022-03-01 | |
| Fluorochem | 092959-25g |
3-Amino-4-nitrotoluene |
578-46-1 | 95% | 25g |
￡69.00 | 2022-03-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031067-1g |
5-Methyl-2-nitroaniline |
578-46-1 | 96% | 1g |
￥41 | 2023-07-11 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031067-25g |
5-Methyl-2-nitroaniline |
578-46-1 | 96% | 25g |
￥2552 | 2023-07-11 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031067-5g |
5-Methyl-2-nitroaniline |
578-46-1 | 96% | 5g |
￥643 | 2023-07-11 |
5-Methyl-2-nitroaniline Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:578-46-1)5-Methyl-2-nitroaniline
Order Number:A1184868
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:56
Price ($):191.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:578-46-1)5-Methyl-2-nitroaniline
Order Number:LE14694
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com
5-Methyl-2-nitroaniline Related Literature
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1. CLI.—The constitution of the ortho-diazoimines. Part III. The α- and β-acyl-3 : 4-tolylenediazoimides as structural isomeridesGilbert T. Morgan,Frances M. G. Micklethwait J. Chem. Soc. Trans. 1913 103 1391
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Deepak B. Nale,Bhalchandra M. Bhanage Green Chem. 2015 17 2480
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3. 349. The replacement of the diazonium by the nitro-group. Part V. New preparations of 2 : 3- and 2 : 5-dinitrotoluene from monoamines and the simultaneous introduction of two nitro-groups into some homonuclear diaminesHerbert H. Hodgson,Fred Heyworth J. Chem. Soc. 1949 1624
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4. CXIII.—The influence of nitro-groups on the reactivity of substituents in the benzene nucleus. Part III. The partial reduction of the dinitrotoluenes by stannous chloride and hydrochloric acidHarold Burton,James Kenner J. Chem. Soc. Trans. 1921 119 1047
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5. XCV.—The influence of nitro-groups on the reactivity of substituents in the benzene nucleus. Part II. The dinitrotoluenesJames Kenner,Michael Parkin J. Chem. Soc. Trans. 1920 117 852
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